Cas no 59108-90-6 (1H-Indole-3-carbothioic Acid Amide)
1H-Indole-3-carbothioic Acid Amide is a heterocyclic organic compound featuring an indole core functionalized with a carbothioamide group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its thioamide moiety enhances binding affinity in biological systems, facilitating applications in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The compound's stability under standard conditions and compatibility with further derivatization offer versatility in synthetic routes. Its well-defined physicochemical properties ensure reproducibility in research and industrial processes. Careful handling is advised due to potential sensitivity to oxidation and moisture.
59108-90-6 structure
Product Name:1H-Indole-3-carbothioic Acid Amide
CAS No:59108-90-6
MF:C9H8N2S
MW:176.238220214844
MDL:MFCD01993552
CID:949670
PubChem ID:12276962
Update Time:2025-05-27
1H-Indole-3-carbothioic Acid Amide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carbothioamide
- 1h-indole-3-carbothioic acid amide
- Indole-3-thio Carboxamide
- 3-indolethiocarboxamide
- 3-Indolylcarbonsaeurethioamid
- Indol-3-thiocarbonsaeure-amid
- indole-3-carbothioamide
- indole-3-carbothioic acid amide
- indole-3-thioamide
- INDOLE-3-THIOCARBOXAMIDE
- DTXSID70483725
- CS-0068275
- MFCD01993552
- SCHEMBL16781064
- Indole-3-thiocarboxamide, 97%, AldrichCPR
- AB10607
- 59108-90-6
- A869278
- DB-072574
- G86789
- 1H-Indole-3-carbothioic Acid Amide
-
- MDL： MFCD01993552
- Inchi： 1S/C9H8N2S/c10-9(12)7-5-11-8-4-2-1-3-6(7)8/h1-5,11H,(H2,10,12)
- InChI Key： PPWNZMJWESSLGE-UHFFFAOYSA-N
- SMILES： S=C(C1=CNC2C=CC=CC=21)N
Computed Properties
- Exact Mass: 176.04100
- Monoisotopic Mass: 176.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- PSA: 73.90000
- LogP: 2.50240
1H-Indole-3-carbothioic Acid Amide Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Indole-3-carbothioic Acid Amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I655750-50mg |
1H-Indole-3-carbothioic Acid Amide |
59108-90-6 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I655750-100mg |
1H-Indole-3-carbothioic Acid Amide |
59108-90-6 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I655750-500mg |
1H-Indole-3-carbothioic Acid Amide |
59108-90-6 | 500mg |
$ 210.00 | 2022-06-04 | ||
| Chemenu | CM146579-5g |
1H-Indole-3-carbothioic acid amide |
59108-90-6 | 95% | 5g |
$436 | 2021-08-05 | |
| Chemenu | CM146579-1g |
1H-Indole-3-carbothioic acid amide |
59108-90-6 | 95% | 1g |
$*** | 2023-03-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I912607-100mg |
Indole-3-thio Carboxamide |
59108-90-6 | 98% | 100mg |
￥1,593.90 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65266-1g |
Indole-3-thio Carboxamide |
59108-90-6 | 98% | 1g |
￥3673.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65266-250mg |
Indole-3-thio Carboxamide |
59108-90-6 | 98% | 250mg |
￥1058.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65266-500mg |
Indole-3-thio Carboxamide |
59108-90-6 | 98% | 500mg |
￥2017.00 | 2023-09-08 | |
| abcr | AB332521-250 mg |
Indole-3-thiocarboxamide; 97% |
59108-90-6 | 250MG |
€73.70 | 2022-03-03 |
1H-Indole-3-carbothioic Acid Amide Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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